Cas no 36663-75-9 (2-chloro-5-(1-methylethyl)-1,3-dinitrobenzene)

• Product Name: 2-chloro-5-(1-methylethyl)-1,3-dinitrobenzene
• CAS No: 36663-75-9
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• CID: 1478540
• PubChem ID: 3084633
• Update Time: 2025-04-21

2-chloro-5-(1-methylethyl)-1,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(1-methylethyl)-1,3-dinitrobenzene
• 2-Chloro-5-isopropyl-1,3-dinitrobenzene
• benzene, 2-chloro-5-(1-methylethyl)-1,3-dinitro-
• 2-chloro-1,3-dinitro-5-propan-2-ylbenzene
• SCHEMBL10797402
• 4-Chloro-3,5-dinitrocumene
• 36663-75-9
• FBSUNNPCBMOYOT-UHFFFAOYSA-N
• DTXSID8067991

• Inchi： 1S/C9H9ClN2O4/c1-5(2)6-3-7(11(13)14)9(10)8(4-6)12(15)16/h3-5H,1-2H3
• InChI Key： FBSUNNPCBMOYOT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1[N+](=O)[O-])C(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.02517
• Monoisotopic Mass: 244.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.396
• Boiling Point: 314.5°C at 760 mmHg
• Flash Point: 144°C
• Refractive Index: 1.581
• PSA: 86.28